(Z)-methyl 2-((2-(2-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: methyl 2-[[(2Z)-2-[(2-ethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C20H18O6/c1-3-24-16-7-5-4-6-13(16)10-18-20(22)15-9-8-14(11-17(15)26-18)25-12-19(21)23-2/h4-11H,3,12H2,1-2H3/b18-10-
• InChI Key: JIPQSMGDIMJESH-ZDLGFXPLSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OC
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OC
• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol

Description

(Z)-methyl 2-((2-(2-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate is a useful research compound. Its molecular formula is C20H18O6 and its molecular weight is 354.358. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Pyran Derivatives : The compound is used in the synthesis of various pyran derivatives. For instance, 3-Oxo-2,3-dihydrobenzofuran reacts with certain compounds to form products like compound 3 (2-(2-cyano-2-alkoxycarbonylvinyl)-3-hydroxybenzofuran), obtained as a mixture of Z and E isomers, and other related compounds (J. Mérour & F. Cossais, 1991).

• Regioselective Synthesis : It's involved in the regioselective synthesis of complex organic compounds. For example, a specific procedure describes the conversion of compound 3, a derivative of the compound , into various chromenone and pyrazole derivatives (C. S. Reddy & A. Nagaraj, 2008).

• Crystal Structure Studies : The crystal structure of compounds related to (Z)-methyl 2-((2-(2-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate has been studied, offering insights into their molecular configurations and potential applications in material science (Zhengyi Li et al., 2015).

• Fungicidal Activity : Derivatives of the compound have been synthesized and shown to exhibit moderate fungicidal activity against certain plant pathogens (Yuanyuan Liu et al., 2014).

Chemical Properties and Reactions

• Chemical Reaction Studies : The compound has been used in studies exploring various chemical reactions, such as the reaction of acetylenecarboxylic acid with amines, providing valuable information for organic chemistry research (Y. Iwanami et al., 1964).

• Acylations of Benzofurans : The compound is involved in acylation reactions, particularly with benzofurans, which are important in synthesizing various organic compounds (S. Yamaguchi et al., 1984).

• Spectroscopic Studies : Spectroscopic studies of compounds related to (Z)-methyl 2-((2-(2-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate have been conducted to understand their properties better. These studies include NBO, AIM, and SQMFF calculations (F. E. Kalai et al., 2021).

• Hydrolysis Studies : The compound has been used in studying hydrolysis reactions, shedding light on important reaction mechanisms and pathways in organic chemistry (P. Mukovoz et al., 2016).